Cas no 1365940-61-9 (1-Ethyl-5-hydroxy-1H-pyrazole-4-carboxylic acid)

• Product Name: 1-Ethyl-5-hydroxy-1H-pyrazole-4-carboxylic acid
• CAS No: 1365940-61-9
• MF: C₆H₈N₂O₃
• MW: 156.139321327209
• CID: 5179413
• Update Time: 2026-03-05

1-Ethyl-5-hydroxy-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-Ethyl-5-hydroxy-1H-pyrazole-4-carboxylic acid

• Inchi： 1S/C6H8N2O3/c1-2-8-5(9)4(3-7-8)6(10)11/h3,9H,2H2,1H3,(H,10,11)
• InChI Key： UFKCNHBDJUHCNT-UHFFFAOYSA-N
• SMILES： N1(CC)C(O)=C(C(O)=O)C=N1

Additional information on 1-Ethyl-5-hydroxy-1H-pyrazole-4-carboxylic acid

Recent Advances in the Study of 1-Ethyl-5-hydroxy-1H-pyrazole-4-carboxylic acid (CAS: 1365940-61-9)

The compound 1-Ethyl-5-hydroxy-1H-pyrazole-4-carboxylic acid (CAS: 1365940-61-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic carboxylic acid derivative is recognized for its potential as a versatile building block in medicinal chemistry, particularly in the synthesis of novel bioactive molecules. Recent studies have explored its applications in drug discovery, focusing on its role as a key intermediate in the development of enzyme inhibitors and receptor modulators.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the utility of 1-Ethyl-5-hydroxy-1H-pyrazole-4-carboxylic acid in the synthesis of small-molecule inhibitors targeting inflammatory pathways. The researchers demonstrated that derivatives of this compound exhibit potent inhibitory activity against cyclooxygenase-2 (COX-2), a key enzyme involved in inflammation. The study employed molecular docking and in vitro assays to validate the binding affinity and selectivity of these derivatives, suggesting their potential as anti-inflammatory agents.

Another notable research effort, detailed in a 2024 preprint on bioRxiv, investigated the compound's role in modulating bacterial efflux pumps. The study revealed that 1-Ethyl-5-hydroxy-1H-pyrazole-4-carboxylic acid derivatives could disrupt the function of multidrug-resistant bacterial efflux systems, thereby enhancing the efficacy of conventional antibiotics. This finding opens new avenues for addressing the global challenge of antibiotic resistance, particularly in Gram-negative pathogens.

In addition to its pharmacological applications, recent synthetic chemistry studies have focused on optimizing the production of 1-Ethyl-5-hydroxy-1H-pyrazole-4-carboxylic acid. A 2023 paper in Organic Process Research & Development reported a scalable and cost-effective synthetic route using microwave-assisted catalysis, which significantly improved yield and purity compared to traditional methods. This advancement is expected to facilitate broader adoption of the compound in industrial and academic research settings.

Looking ahead, researchers are exploring the potential of 1-Ethyl-5-hydroxy-1H-pyrazole-4-carboxylic acid in emerging areas such as targeted protein degradation and PROTAC (Proteolysis Targeting Chimera) technology. Preliminary data presented at the 2024 American Chemical Society National Meeting suggest that the compound's structural features make it a promising candidate for designing bifunctional molecules that can selectively degrade disease-causing proteins.

In conclusion, recent studies underscore the growing importance of 1-Ethyl-5-hydroxy-1H-pyrazole-4-carboxylic acid (CAS: 1365940-61-9) in multiple facets of pharmaceutical research. Its versatility as a synthetic intermediate, combined with demonstrated biological activities, positions this compound as a valuable tool for drug discovery and development. Future research directions likely include further exploration of its structure-activity relationships and expansion of its applications in novel therapeutic modalities.